Cas no 98946-50-0 (1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy-)

• Product Name: 1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy-
• CAS No: 98946-50-0
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 750433
• PubChem ID: 71332083
• Update Time: 2025-04-19

1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy-
• 5-acetyl-2-hydroxybenzene-1,3-dicarbaldehyde
• DTXSID40760590
• 98946-50-0

• Inchi： 1S/C10H8O4/c1-6(13)7-2-8(4-11)10(14)9(3-7)5-12/h2-5,14H,1H3
• InChI Key： FEMASQWEWASIDP-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=C(C(C)=O)C=C1C=O

Computed Properties

• Exact Mass: 192.04225873g/mol
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.4Ų